2-amino-N'-[(E)-(4-methoxyphenyl)methylidene]benzohydrazide

• IUPAC Name: 2-amino-N-[(E)-(4-methoxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C15H15N3O2/c1-20-12-8-6-11(7-9-12)10-17-18-15(19)13-4-2-3-5-14(13)16/h2-10H,16H2,1H3,(H,18,19)/b17-10+
• InChI Key: OXDPIJOVGNEYBT-LICLKQGHSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=CC=CC=C2N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=CC=C2N
• Molecular Formula: C15H15N3O2
• DSSTOX Substance ID: DTXSID70429608
• Molecular Weight: 269.30 g/mol
• CAS RN: 19050-68-1

Description

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate 2-amino benzohydrazide with a 4-methoxybenzaldehyde in the presence of a catalyst. This would form the desired product via a condensation reaction, resulting in the formation of a C=N double bond.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzene ring, an amino group, a hydrazide group, and a methoxyphenyl group. The exact structure would need to be confirmed using techniques such as NMR, IR, and X-ray crystallography.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. For example, the amino group might be acylated or alkylated, or the hydrazide could react with an acid chloride to form an acylhydrazide.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its solubility, melting point, and stability, would need to be determined experimentally. Computational methods could also be used to predict some properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it were being investigated as a potential drug, for example, it might interact with a specific biological target to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and toxicity. These would need to be assessed through laboratory testing and risk assessment.

Future Directions

Future research could involve investigating the compound’s potential uses, for example in medicine or materials science. Further studies could also explore its reactivity and the possibility of synthesizing related compounds.